N-methoxy-3-(4-methoxyphenyl)-N-methylpropanamide
Cat. No. B8717069
M. Wt: 223.27 g/mol
InChI Key: UFUDIDWUMRPRQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07148226B2
Procedure details
Ethylmagnesium bromide (10.8 mL, 10.8 mmol, 1M soln in THF) was added to a cooled −78° C. solution of N-Methoxy-3-(4-methoxy-phenyl)-N-methyl-propionamide (2 g, 8.96 mmol, from Step 1) dissolved in THF (20 mL). The reaction mixture was stirred for 60 min. The reaction was quenched with saturated NH4Cl and extracted with EtOAc. The organic layer was washed brine, dried over Na2SO4 and concentrated to a clear oil. The residue was purified by silica gel chromatography (5% EtOAc in hexanes) to give the title compound as a clear oil (0.87 g, 50%).
Quantity
2 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([Mg]Br)[CH3:2].CON(C)[C:8](=[O:19])[CH2:9][CH2:10][C:11]1[CH:16]=[CH:15][C:14]([O:17][CH3:18])=[CH:13][CH:12]=1>C1COCC1>[CH3:18][O:17][C:14]1[CH:15]=[CH:16][C:11]([CH2:10][CH2:9][C:8](=[O:19])[CH2:1][CH3:2])=[CH:12][CH:13]=1
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Inputs
Step One
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
C(C)[Mg]Br
|
|
Name
|
|
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Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
CON(C(CCC1=CC=C(C=C1)OC)=O)C
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
|
Step Two
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Name
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|
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Quantity
|
20 mL
|
|
Type
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solvent
|
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Smiles
|
C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred for 60 min
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
|
The reaction was quenched with saturated NH4Cl
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EXTRACTION
|
Type
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EXTRACTION
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|
Details
|
extracted with EtOAc
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WASH
|
Type
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WASH
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|
Details
|
The organic layer was washed brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated to a clear oil
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by silica gel chromatography (5% EtOAc in hexanes)
|
Outcomes
Product
Details
Reaction Time |
60 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
COC1=CC=C(C=C1)CCC(CC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.87 g | |
| YIELD: PERCENTYIELD | 50% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
